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Compound of Interest

Compound Name:
(2,3-Dihydrobenzofuran-2-

yl)methanol

Cat. No.: B144327 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of

(2,3-Dihydrobenzofuran-2-yl)methanol, ensuring compliance with standard laboratory safety

protocols.

(2,3-Dihydrobenzofuran-2-yl)methanol is an organic compound that should be handled as

hazardous waste. Due to its flammability and potential harm to aquatic life, it is imperative that

this chemical is not disposed of down the drain.[1] Adherence to proper waste management

protocols is essential to protect both laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

[1] All handling of (2,3-Dihydrobenzofuran-2-yl)methanol should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[2][3]

Keep the chemical away from ignition sources such as open flames, hot surfaces, and sparks,

and use non-sparking tools for handling.[1][2][4]

Step-by-Step Disposal Protocol
Waste Collection:
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Designate a specific, properly labeled waste container for flammable organic compounds.

The container should be made of a material compatible with (2,3-Dihydrobenzofuran-2-
yl)methanol.

Carefully transfer the unwanted (2,3-Dihydrobenzofuran-2-yl)methanol into the

designated waste container. Avoid overfilling; a good practice is to leave at least 10%

headspace to allow for vapor expansion.[5]

Ensure the container is securely closed to prevent spills and evaporation.[1][5]

Contaminated Materials:

Any materials that have come into contact with (2,3-Dihydrobenzofuran-2-yl)methanol,
such as paper towels, gloves, or absorbent pads, must also be treated as hazardous

waste.

Collect these contaminated solid materials in a separate, clearly labeled, and sealed

container or bag.[5][6]

Storage of Waste:

Store the waste container in a designated satellite accumulation area (SAA) for hazardous

waste.[6][7]

The storage area must be cool, dry, and well-ventilated, away from incompatible materials,

particularly strong oxidizing agents.[1][8]

Ensure the storage location is secure and accessible only to authorized personnel.[2][4]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management service.[8] Do not attempt to dispose of the chemical waste through regular

trash or sewer systems.[5][9]

All waste containers must be accurately labeled with their contents to ensure proper

handling and disposal by the waste management company.[5][6]
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Quantitative Data Summary
Parameter Guideline Source

pH for Drain Disposal Not Applicable; Prohibited [1][5]

Aqueous Concentration for

Drain Disposal
Not Applicable; Prohibited [7][10]

Container Headspace Minimum 10% [5]

Storage Temperature Cool, well-ventilated area [1][4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (2,3-
Dihydrobenzofuran-2-yl)methanol and associated contaminated materials.
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Start: Have (2,3-Dihydrobenzofuran-2-yl)methanol Waste?

Is the waste liquid?

Is it a contaminated solid (e.g., gloves, wipes)?

No

Collect in a labeled, sealed
flammable organic waste container.

Yes

Collect in a separate, labeled,
sealed container for solid hazardous waste.

Yes

End of Disposal Process

No
Store waste containers in a designated

Satellite Accumulation Area (SAA).

Arrange for pickup by a licensed
hazardous waste disposal service.

Click to download full resolution via product page

Disposal workflow for (2,3-Dihydrobenzofuran-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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